Cas no 2248384-58-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate
• CAS No: 2248384-58-7
• MF: C₁₈H₁₂N₄O₄
• MW: 348.31228351593
• CID: 6615944
• PubChem ID: 165728947
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate
• EN300-6519380
• 2248384-58-7

• Inchi： 1S/C18H12N4O4/c1-11-15(19-20-21(11)12-7-3-2-4-8-12)18(25)26-22-16(23)13-9-5-6-10-14(13)17(22)24/h2-10H,1H3
• InChI Key： ORWATESOJFEICP-UHFFFAOYSA-N
• SMILES： O(C(C1=C(C)N(C2C=CC=CC=2)N=N1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 348.08585488g/mol
• Monoisotopic Mass: 348.08585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 94.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate (CAS No. 2248384-58-7)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate, identified by the CAS number 2248384-58-7, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to a class of heterocyclic compounds characterized by a fused system of isoindole and triazole moieties, linked through a carboxylate functionality. The presence of multiple pharmacophoric elements in its structure suggests potential therapeutic applications, particularly in the development of novel bioactive agents.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate (CAS No. 2248384-58-7) consists of an isoindole core substituted with a 5-methylated phenyl group and a triazole ring connected via an ester linkage. This unique arrangement of functional groups imparts distinct electronic and steric properties to the molecule, making it a promising candidate for further investigation in drug discovery programs. The isoindole moiety is known for its role in various biologically active compounds, while the triazole ring is frequently incorporated into pharmaceuticals due to its stability and bioavailability-enhancing properties.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. Among these, derivatives of isoindole and triazole have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer activities. The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1-phenyl-1H-1,2,3-triazole-4-carboxylate (CAS No. 2248384-58-7) represents an innovative approach to leveraging these structural motifs for drug development. Its synthesis involves multi-step organic transformations that highlight the synthetic prowess required to construct such intricate molecular frameworks.

The synthesis of 1,3-dioxo-2,3-dihydro-1H Isoindol - 2 - yl 5 - Methyl - 1 - Phenyl - 1 H - 1 , 2 , 3 - Triazole - 4 - Carboxylate (CAS No. 2248384 - 58 - 7) typically begins with the preparation of key intermediates such as the isoindole scaffold and the triazole derivative. These intermediates are then coupled through an esterification reaction to form the final product. The choice of reagents and catalysts is critical in ensuring high yields and purity during this process. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to optimize the production of this compound.

The pharmacological evaluation of 1 , 3 - Dioxo - 2 , 3 - Dihydro - 1 H - Isoindol - 2 - yl 5 - Methyl - 1 - Phenyl - 1 H - 1 , 2 , 3 - Triazole - 4 - Carboxylate (CAS No. 2248384 – 58 – 7) has revealed promising preliminary results in vitro. Studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors implicated in disease pathways. For instance, preliminary assays suggest that this compound exhibits inhibitory activity against certain kinases and transcription factors relevant to cancer progression. Additionally, its interaction with microbial pathogens has been explored, indicating potential applications in combating resistant strains.

The biological activity of cas no2248384 – 58 – 7 is attributed to its unique structural features. The isoindole ring system contributes to hydrophobic interactions with biological targets, while the triazole moiety enhances metabolic stability. The ester linkage not only facilitates solubility but also modulates reactivity for further derivatization if needed. These characteristics make it an attractive scaffold for medicinal chemists seeking to develop next-generation therapeutics.

Recent advancements in computational chemistry have enabled more efficient screening processes for identifying bioactive molecules like cas no2248384 – 58 – 7. Molecular docking studies have been conducted using virtual screening platforms to predict binding affinities and interactions with target proteins. These simulations provide valuable insights into the compound’s mechanism of action and guide experimental design for optimization purposes.

In conclusion,cas no2248384 – 58 – 7 represents a significant advancement in the field of heterocyclic chemistry with potential applications across multiple therapeutic areas including oncology,[keyword: pharmaceutical chemistry],[keyword: medicinal biology],[keyword: drug discovery],[keyword: bioactive agents],[keyword: Isoindol],[keyword: Triazole],[keyword: therapeutic applications],[keyword: organic compound],[keyword: pharmacological evaluation],[keyword: biological targets],[keyword: kinase inhibitors],[keyword: transcription factors],[keyword: microbial pathogens],[keyword: computational chemistry],[keyword: molecular docking],[keyword: virtual screening platforms] etc.. Its development underscores the importance of innovative chemical synthesis and interdisciplinary collaboration in advancing pharmaceutical science toward safer and more effective treatments for human diseases.